Cas no 502421-44-5 (N-t-Boc Valacyclovir)
N-t-Boc Valacyclovir structure
Product Name:N-t-Boc Valacyclovir
CAS No:502421-44-5
MF:C18H28N6O6
MW:424.451523780823
CID:1059922
PubChem ID:135453428
Update Time:2025-04-20
N-t-Boc Valacyclovir Chemical and Physical Properties
Names and Identifiers
-
- N-t-Boc Valacyclovir
- 2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]ethyl (2S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
- N-T-BOC-VALACYCLOVIR,WHITE SOLID
- N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl Ester
- 2-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)methoxy]ethyl N-[(1,1-dimethylethoxy)carbonyl]-L-valinate
- DTXSID10436492
- EC 610-513-7
- (S)-2-((2-Imino-6-oxo-2,3-dihydro-1H-purin-9(6H)-yl)methoxy)ethyl 2-((tert-butoxycarbonyl)amino)-3-methylbutanoate
- 2-[(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)methoxy]ethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate
- 502421-44-5
- 2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl (2S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
- SCHEMBL6340456
- L-Valine, N-((1,1-dimethylethoxy)carbonyl)-, 2-((2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy)ethyl ester
- (S)-2-((2-Amino-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl 2-((tert-butoxycarbonyl)amino)-3-methylbutanoate
- L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-, 2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester; N-t-Boc Valacyclovir; N-Boc Valaciclovir; 2-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)methoxy]ethyl N-[(1,1-Dimethylethoxy)carbonyl]-L-valinate
- 4YR8G6N3Q3
- 2-((2-AMINO-6-OXO-1,6-DIHYDRO-9H-PURIN-9-YL)METHOXY)ETHYL N-(TERT-BUTOXYCARBONYL)-L-VALINATE
- UNII-4YR8G6N3Q3
- VALACICLOVIR HYDROCHLORIDE HYDRATE IMPURITY S [EP IMPURITY]
-
- Inchi: 1S/C18H28N6O6/c1-10(2)11(21-17(27)30-18(3,4)5)15(26)29-7-6-28-9-24-8-20-12-13(24)22-16(19)23-14(12)25/h8,10-11H,6-7,9H2,1-5H3,(H,21,27)(H3,19,22,23,25)/t11-/m0/s1
- InChI Key: FGLBYLSLCQBNHV-NSHDSACASA-N
- SMILES: O(C(N[C@H](C(=O)OCCOCN1C=NC2C(NC(N)=NC1=2)=O)C(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 424.20700
- Monoisotopic Mass: 424.20703263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 11
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 159Ų
Experimental Properties
- Density: 1.397
- Refractive Index: 1.606
- PSA: 163.45000
- LogP: 1.74050
N-t-Boc Valacyclovir Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B673500-50mg |
N-t-Boc Valacyclovir |
502421-44-5 | 50mg |
$ 58.00 | 2023-09-08 | ||
| TRC | B673500-100mg |
N-t-Boc Valacyclovir |
502421-44-5 | 100mg |
$ 92.00 | 2023-04-18 | ||
| TRC | B673500-250mg |
N-t-Boc Valacyclovir |
502421-44-5 | 250mg |
$ 115.00 | 2023-04-18 | ||
| TRC | B673500-500mg |
N-t-Boc Valacyclovir |
502421-44-5 | 500mg |
$ 173.00 | 2023-04-18 | ||
| TRC | B673500-1g |
N-t-Boc Valacyclovir |
502421-44-5 | 1g |
$ 260.00 | 2022-06-06 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0001655 |
502421-44-5 | ¥2272.23 | 2023-01-13 | ||||
| TRC | B673500-1000mg |
N-t-Boc Valacyclovir |
502421-44-5 | 1g |
$ 322.00 | 2023-04-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0001655 |
Valaciclovir impurity S |
502421-44-5 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391732-100mg |
N-t-Boc Valacyclovir, |
502421-44-5 | 100mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391732-100 mg |
N-t-Boc Valacyclovir, |
502421-44-5 | 100MG |
¥2,708.00 | 2023-07-10 |
N-t-Boc Valacyclovir Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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